Cas no 10601-99-7 (3-Ethynylbenzoic acid)

3-Ethynylbenzoic acid Properties

Names and Identifiers

• 3-Ethynylbenzoic acid
• 3-ETHYNYL-BENZOIC ACID
• Benzoic acid,3-ethynyl-
• AB1443
• Benzoic acid,3-ethynyl
• meta-ethynylbenzoic acid
• m-ethynylbenzoic acid
• 3-Eethynylbenzoic acid
• Benzoic acid, 3-ethynyl- (9CI)
• 3-ethynylbenzoic acid(SALTDATA: FREE)
• Benzoic acid, 3-ethynyl-
• 3-ethynyl benzoic acid
• PHPIMLZTBYCDSX-UHFFFAOYSA-N
• STK087556
• 5335AH
• AB1007698
• A801357
• 3-Ethynylbenzoic acid 95%
• 3-Ethynylbenzoicacid
• EN300-331732
• DS-13769
• 3-Ethynylbenzoic acid, 95%
• Z1198169474
• FT-0650527
• SY003231
• 10601-99-7
• AKOS005257051
• DTXSID30579234
• MFCD06658448
• SCHEMBL256865
• CS-0044005
• 3-ETHYNYL-BENZOICACID
• DB-424935
• DTXCID10529999
• +Expand

• MDL： MFCD06658448
• InChIKey： PHPIMLZTBYCDSX-UHFFFAOYSA-N
• Inchi： 1S/C9H6O2/c1-2-7-4-3-5-8(6-7)9(10)11/h1,3-6H,(H,10,11)
• SMILES： O([H])C(C1=C([H])C([H])=C([H])C(C#C[H])=C1[H])=O

Computed Properties

• Exact Mass: 146.03700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 146.036779430g/mol
• Heavy Atom Count: 11
• Complexity: 199
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 1.36610
• PSA: 37.30000
• Refractive Index: 1.592
• Boiling Point: 300.151°C at 760 mmHg
• Melting Point: 164-171 °C
• Flash Point: 135.584°C
• Density: 1.233

3-Ethynylbenzoic acid Security Information

• Symbol: GHS07
• WGK Germany：nwg
• Safety Instruction： 26-36/37/39
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H317-H319
• Warning Statement： P280-P305+P351+P338
• Storage Condition：2-8°C
• Risk Phrases： 22-36-43
• Signal Word：Warning

3-Ethynylbenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%